Cas no 2229219-17-2 (tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate)
tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate
- EN300-1886003
- tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate
- 2229219-17-2
-
- Inchi: 1S/C14H24N4O3/c1-14(2,3)21-13(19)18-8-6-17(7-9-18)5-4-11-10-16-12(15)20-11/h10H,4-9H2,1-3H3,(H2,15,16)
- InChI Key: RTSPSRVPZUELOY-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CCC2=CN=C(N)O2)CC1)=O
Computed Properties
- Exact Mass: 296.18484064g/mol
- Monoisotopic Mass: 296.18484064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 84.8Ų
tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1886003-0.05g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 0.05g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1886003-0.1g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 0.1g |
$1106.0 | 2023-09-18 | ||
| Enamine | EN300-1886003-0.25g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 0.25g |
$1156.0 | 2023-09-18 | ||
| Enamine | EN300-1886003-0.5g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 0.5g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1886003-1.0g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1886003-2.5g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 2.5g |
$2464.0 | 2023-09-18 | ||
| Enamine | EN300-1886003-5.0g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1886003-10.0g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1886003-1g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 1g |
$1256.0 | 2023-09-18 | ||
| Enamine | EN300-1886003-5g |
tert-butyl 4-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperazine-1-carboxylate |
2229219-17-2 | 5g |
$3645.0 | 2023-09-18 |
tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate
Research Brief on tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate (CAS: 2229219-17-2)
The compound tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate (CAS: 2229219-17-2) has recently gained attention in chemical biology and medicinal chemistry research due to its potential as a versatile building block for drug discovery. This piperazine-oxazole hybrid structure combines two privileged pharmacophores, making it particularly interesting for the development of novel bioactive molecules targeting various disease pathways.
Recent studies have demonstrated the compound's utility as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway. The 2-amino-1,3-oxazole moiety serves as an excellent hydrogen bond acceptor and donor, enabling specific interactions with biological targets, while the protected piperazine group provides opportunities for further structural diversification through standard coupling reactions.
A 2023 study published in the Journal of Medicinal Chemistry explored structure-activity relationships of derivatives synthesized from this scaffold, revealing promising anticancer activity against several tumor cell lines. The researchers noted that the tert-butyloxycarbonyl (Boc) protecting group offers convenient deprotection conditions, allowing for efficient generation of secondary amines for further functionalization.
From a synthetic chemistry perspective, the compound has been employed in novel multicomponent reactions to generate diverse heterocyclic libraries. Its stability under various reaction conditions and compatibility with common coupling reagents make it particularly valuable for parallel synthesis approaches in drug discovery programs.
Ongoing research is investigating the pharmacokinetic properties of derivatives based on this scaffold, with preliminary data suggesting favorable metabolic stability and blood-brain barrier penetration potential. These characteristics position the compound as a promising starting point for CNS-targeted therapeutics.
Several pharmaceutical companies have included this building block in their proprietary compound collections for high-throughput screening campaigns. Its molecular weight (283.35 g/mol) and calculated physicochemical properties fall within desirable ranges for lead-like compounds, making it particularly attractive for fragment-based drug discovery approaches.
Future research directions include exploring its application in PROTAC (proteolysis targeting chimera) design and investigating its potential as a covalent warhead carrier through modification of the oxazole ring system. The versatility of this scaffold suggests it will remain an important tool in medicinal chemistry for years to come.
2229219-17-2 (tert-butyl 4-2-(2-amino-1,3-oxazol-5-yl)ethylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)